1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-(4-ethoxy-2,5-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H30N2O3S/c1-6-27-21-14-19(5)22(15-18(21)4)28(25,26)24-11-9-23(10-12-24)20-8-7-16(2)17(3)13-20/h7-8,13-15H,6,9-12H2,1-5H3
• InChI Key: LITUKSRSTDZCKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)C)C)C
• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol

Description

1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine, also known as TRO19622, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been synthesized through various methods. In

Mechanism of Action

1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine is believed to work by inhibiting the reuptake of serotonin and norepinephrine, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the antidepressant and anxiolytic effects of this compound. Additionally, this compound has been shown to have an affinity for the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These effects include an increase in the levels of serotonin and norepinephrine in the brain, as well as an increase in the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons. This compound has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine in lab experiments is that it has been shown to have a high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in mood and anxiety. Additionally, this compound has been shown to have analgesic effects, which makes it useful for studying pain pathways in animal models. However, one limitation of using this compound is that it has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine. One area of interest is the potential use of this compound as an antidepressant or anxiolytic in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Another area of interest is the potential use of this compound as a tool for studying the role of the 5-HT1A receptor in mood and anxiety. Further research is needed to determine the precise mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine has been synthesized through various methods, including the reaction of 1-(3,4-dimethylphenyl)piperazine with 4-ethoxy-2,5-dimethylbenzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 1-(3,4-dimethylphenyl)piperazine with 4-(4-ethoxy-2,5-dimethylphenylsulfonyl)piperazine-1-carboxylic acid, followed by the decarboxylation of the resulting compound. These methods have been optimized to yield high purity and yield of this compound.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine has been studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic. In preclinical studies, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation. This compound has also been shown to have analgesic effects in animal models of pain.